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Compound of Interest

Compound Name: 4,5-Dichloro-2-ethylphenol

CAS No.: 52016-71-4

Cat. No.: B1344624

Get Quote

Structural & Electronic Properties[1]
Understanding the electronic environment of the phenol ring is prerequisite to controlling the

synthesis and predicting the reactivity of these isomers.

Substituent Effects and Directing Logic
The reactivity of the parent molecule, 2-ethylphenol, is governed by the interplay between the

hydroxyl group (-OH) and the ethyl group (-C₂H₅).

Hydroxyl Group (-OH): A strong activator and ortho, para-director. In 2-ethylphenol, the -OH

is at position 1. It directs incoming electrophiles strongly to positions 4 (para) and 6 (ortho).

Ethyl Group (-C₂H₅): A weak activator and ortho, para-director. Located at position 2, it

directs to positions 3 (ortho) and 5 (para) relative to itself.

The Conflict: The -OH group is significantly more activating than the ethyl group. Therefore,

electrophilic aromatic substitution (EAS) is dominated by the -OH director.
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Comparative Physicochemical Profile[2]
Property

4-Chloro-2-ethylphenol (4-
CEP)

4,5-Dichloro-2-ethylphenol
(4,5-DCEP)

CAS Number 18979-90-3 52016-71-4

Molecular Weight 156.61 g/mol 191.05 g/mol

Physical State Solid (Low melting) / Liquid Solid (MP: 80–81 °C)

Acidity (pKa) ~9.5 (Estimated) ~8.2 (Estimated)

Lipophilicity (LogP) ~2.8 ~3.4

Electronic Character Electron-rich ring (Activated)
Electron-deficient ring

(Deactivated)

Key Insight: The addition of the second chlorine at position 5 in 4,5-DCEP significantly lowers

the pKa compared to 4-CEP. The inductive electron-withdrawal (-I effect) of the two chlorine

atoms stabilizes the phenoxide anion, making 4,5-DCEP a stronger acid and a more potent

uncoupler of oxidative phosphorylation in biological systems.

Synthetic Pathways & Regioselectivity[4]
This section details the critical synthetic divergence. The synthesis of 4-CEP is straightforward,

whereas 4,5-DCEP requires bypassing the natural directing effects that favor 4,6-dichlorination.

Pathway A: Synthesis of 4-Chloro-2-ethylphenol (The
Kinetic Product)
Direct chlorination of 2-ethylphenol using sulfuryl chloride (

) or chlorine gas (

) proceeds rapidly.

Mechanism: The -OH group directs the first chlorine to the para position (C4).

Selectivity: High para-selectivity is achieved because the C6 position (ortho) is sterically

hindered by the adjacent ethyl group at C2, although minor amounts of 6-chloro and 4,6-
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dichloro byproducts are common.

Pathway B: The Challenge of 4,5-Dichloro-2-ethylphenol
If one continues to chlorinate 4-CEP, the -OH group at C1 directs the second chlorine to C6.

This yields 4,6-dichloro-2-ethylphenol, NOT 4,5-dichloro.

To synthesize the 4,5-isomer, a "Bottom-Up" approach is often required, starting from a pre-

chlorinated backbone (3,4-dichlorophenol) and introducing the ethyl group.

Precursor: 3,4-Dichlorophenol.[1]

Reaction: Friedel-Crafts Alkylation with ethylene or ethanol.

Regiochemistry: The -OH directs ortho to itself (Positions 2 and 6). Position 2 is chemically

distinct. Alkylation at C2 yields the target 4,5-dichloro-2-ethylphenol (renumbering the ring

so -OH is 1 and Ethyl is 2).

Visualizing the Synthetic Divergence
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Figure 1: Synthetic logic flow demonstrating why direct chlorination fails to produce the 4,5-

isomer and necessitates an alternative alkylation route.

Analytical Characterization (The "Vs" in the Lab)
Distinguishing these isomers is critical during QC. Proton NMR (

H-NMR) provides the most definitive identification based on coupling constants (

values).
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4-Chloro-2-ethylphenol ( H-NMR Pattern)
Protons Present: H3, H5, H6.

Pattern: An ABX system (or AMX depending on field strength).

H6 (Ortho to OH): Doublet (

Hz) due to coupling with H5.

H5 (Meta to Cl): Doublet of Doublets (

Hz,

Hz).

H3 (Ortho to Ethyl): Small doublet (

Hz) due to meta-coupling with H5.

4,5-Dichloro-2-ethylphenol ( H-NMR Pattern)
Protons Present: H3, H6.

Pattern: Two Singlets (Para-situated protons).

H3: Isolated between the Ethyl group and the Chlorine at C4. No strong ortho neighbors.

H6: Isolated between the OH and the Chlorine at C5. No strong ortho neighbors.

Note: While weak para-coupling (

Hz) may exist, they typically appear as distinct singlets, making this isomer easily
distinguishable from the 4-chloro or 4,6-dichloro analogs.

Chromatographic Separation (HPLC/GC)
Due to the higher lipophilicity of the dichloro- species, 4,5-DCEP will exhibit a longer retention

time (RT) on Reverse-Phase C18 columns compared to 4-CEP.
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Mobile Phase: Acetonitrile/Water (with 0.1% Formic Acid).

Elution Order: 4-CEP

4,5-DCEP.

Experimental Protocols
Protocol A: Selective Synthesis of 4-Chloro-2-
ethylphenol
Target: Minimizing di-chloro impurities.

Setup: Charge a 3-neck flask with 2-ethylphenol (1.0 eq) and dry Dichloromethane (DCM).

Cool to 0°C.

Reagent: Add Sulfuryl Chloride (

, 1.05 eq) dropwise over 30 minutes. The slight excess ensures conversion without driving
over-chlorination.

Catalysis: No catalyst is required for the mono-chlorination; the phenol is sufficiently

activated.

Quench: Pour mixture into ice water. Extract with DCM.

Purification: Distillation under reduced pressure. 4-CEP boils at a lower temperature than

any di-chloro byproducts.

Protocol B: Synthesis of 4,5-Dichloro-2-ethylphenol (via
Alkylation)
Target: Regioselective placement of the ethyl group.

Setup: Charge a reactor with 3,4-dichlorophenol (1.0 eq) and Aluminum Chloride (

, 1.1 eq) as the Lewis acid catalyst.

Reagent: Introduce Ethyl Bromide (1.1 eq) or Ethylene gas.
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Conditions: Heat to 120–140°C (Neat or in Nitrobenzene). High temperature favors the

thermodynamic product.

Workup: Quench carefully with dilute HCl to break the aluminum-phenoxide complex.

Purification: Recrystallization from hexane/ethanol. The 4,5-isomer (solid) can be separated

from the liquid 2,3-dichloro isomers.

Functional Applications & Toxicity
Biocidal Activity
Both compounds act as uncouplers of oxidative phosphorylation. The protonated phenol

diffuses through the mitochondrial membrane, releases a proton, and the phenoxide anion

returns, destroying the proton gradient.

Potency: 4,5-DCEP > 4-CEP. The extra chlorine increases lipophilicity (better membrane

penetration) and acidity (easier proton release).

Industrial Use Cases
4-CEP: Primary intermediate for the synthesis of phenoxy-herbicides and specific

antioxidants.

4,5-DCEP: Often investigated as a metabolite or a more potent specific biocide in antifungal

wood preservatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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